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Compound of Interest

Compound Name: 4-Methoxy-3-nitrobiphenyl

Cat. No.: B103475

A comprehensive technical guide on 4-Methoxy-3-nitrobiphenyl for researchers, scientists,
and drug development professionals.

Brought to you by Gemini

This technical guide provides an in-depth overview of 4-Methoxy-3-nitrobiphenyl, a key
chemical intermediate. The document outlines its chemical properties, synthesis protocols, and
crystallographic data, tailored for professionals in research and development.

Core Compound Information

Chemical Name: 4-Methoxy-3-nitrobiphenyl CAS Number: 15854-73-6[1] Molecular Formula:
C13H11NOs Molecular Weight: 229.23 g/mol

Synonyms:
o 2-Nitro-4-phenylanisole[2]
» 3-Nitro-4-methoxybiphenyl

Physicochemical and Crystallographic Data

The following table summarizes the key physicochemical and crystallographic properties of 4-
Methoxy-3-nitrobiphenyl. The crystallographic data is derived from studies by Chao et al.
(2012).[3]
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Property Value

Appearance Light yellow to yellow to orange powder/crystal
Purity (typical) >99.0% (GC)

Melting Point 89.0t0 92.0 °C

Boiling Point 383.5°C at 760 mmHg

Crystal System

Orthorhombic

Cell Dimensions

a=7.2464 (14) A, b =14.416 (3) A, c = 21.270
4) A

Cell Volume 2221.9 (7) As
Z Value 8

Radiation Mo Ka
Temperature 296 K

Dihedral Angle

36.69 (2)° (between the two benzene rings)

Refinement R-factor

0.047

Experimental Protocols

Synthesis of 4-Methoxy-3-nitrobiphenyl

This protocol is adapted from the method reported by Chao et al. (2012), which is based on the

work of Pourali & Fatemi (2010).[3]

Materials:

3-nitrobiphenyl-4-ol

Dimethyl sulfate

Acetone

Ice bath
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« Rotary evaporator

Procedure:

Prepare a solution of 3-nitrobiphenyl-4-ol (2 g, 9.3 mmol) in acetone (20 ml).

 In a separate flask placed in an ice bath, prepare a solution of dimethyl sulfate (1.2 g, 18
mmol) in acetone.

o Slowly add the 3-nitrobiphenyl-4-ol solution to the dimethyl sulfate solution under cooling.
« Stir the reaction mixture for 48 hours at room temperature.

o After the reaction is complete, evaporate the solvent using a rotary evaporator to yield the
crude 4-Methoxy-3-nitrobiphenyl.

 Further purification can be achieved by recrystallization from ethanol.

Crystal Growth for X-ray Diffraction

To obtain single crystals suitable for X-ray crystallographic analysis, the following procedure
can be used:[3]

Materials:
e Crude 4-Methoxy-3-nitrobiphenyl
» Ethanol
Procedure:

e Dissolve the synthesized 4-Methoxy-3-nitrobiphenyl in a minimal amount of ethanol to
create a saturated solution.

» Allow the solvent to evaporate slowly at room temperature over a period of several days.

o Colorless, block-like crystals will form as the solvent evaporates.
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Logical Workflows and Diagrams
Synthesis Workflow

The synthesis of 4-Methoxy-3-nitrobiphenyl can be visualized as a straightforward chemical

transformation.

Synthesis of 4-Methoxy-3-nitrobiphenyl

G-nitrobiphenyl-4-oD (Dimethyl sulfate) (Acetone (solvent))

(Evaporation of solvenD

4-Methoxy-3-nitrobiphenyl (Product)

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of 4-Methoxy-3-nitrobiphenyl.

Role as a Synthetic Intermediate

4-Methoxy-3-nitrobiphenyl is a known intermediate in the synthesis of the miticide,
Bifenazate. The following diagram illustrates this synthetic relationship.[3]
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Role of 4-Methoxy-3-nitrobiphenyl in Bifenazate Synthesis

G-Methoxy-3-nitrobiphenyD

Bifenazate (Miticide)

Click to download full resolution via product page

Caption: The role of 4-Methoxy-3-nitrobiphenyl as an intermediate in the synthesis of
Bifenazate.

Applications and Research Interest

4-Methoxy-3-nitrobiphenyl is primarily utilized as a building block in organic synthesis. Its
applications span across several industries:

Pharmaceuticals: It serves as a crucial intermediate in the synthesis of various
pharmaceutical compounds.[4]

Agrochemicals: As noted, it is a precursor to the miticide Bifenazate.[3]

Cosmetics: The compound is employed in the formulation of certain cosmetic products.[4]

Diagnostic Reagents: It has applications in the development of diagnostic assays.[4]

While this compound is a valuable synthetic intermediate, there is limited publicly available data
on its direct biological activity or its involvement in specific signaling pathways. Its primary role
in a research and development context is as a precursor molecule for the synthesis of more
complex, often biologically active, compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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